N,N-diethyl-5-methoxy-5,5-diphenylpent-3-yn-1-amine

• Molecular Formula: C22H27NO
• Molecular Weight: 321.5 g/mol
• IUPAC Name: N,N-diethyl-5-methoxy-5,5-diphenylpent-3-yn-1-amine
• InChI: InChI=1S/C22H27NO/c1-4-23(5-2)19-13-12-18-22(24-3,20-14-8-6-9-15-20)21-16-10-7-11-17-21/h6-11,14-17H,4-5,13,19H2,1-3H3
• InChI Key: NORVDSRDEOEODL-UHFFFAOYSA-N
• SMILES: CCN(CC)CCC#CC(C1=CC=CC=C1)(C2=CC=CC=C2)OC

Description

N,N-diethyl-5-methoxy-5,5-diphenylpent-3-yn-1-amine, also known as Methoxy-DMT, is a potent psychedelic compound that belongs to the family of tryptamines. It was first synthesized in 2003 by Alexander Shulgin, a renowned chemist and pharmacologist, who described it as a "remarkable and unique" compound. Since then, Methoxy-DMT has gained significant attention from the scientific community due to its potential therapeutic applications and unique mechanism of action.

Mechanism of Action

N,N-diethyl-5-methoxy-5,5-diphenylpent-3-yn-1-amine works by binding to serotonin receptors in the brain, specifically the 5-HT2A receptor. This binding results in the activation of various signaling pathways, which ultimately leads to the production of psychedelic effects. The exact mechanism of action of N,N-diethyl-5-methoxy-5,5-diphenylpent-3-yn-1-amine is still not fully understood, but it is believed to involve the modulation of neural activity in various brain regions.
Biochemical and Physiological Effects
N,N-diethyl-5-methoxy-5,5-diphenylpent-3-yn-1-amine produces a wide range of biochemical and physiological effects, including changes in heart rate, blood pressure, and body temperature. It also produces alterations in sensory perception, mood, and cognition, leading to the characteristic psychedelic experience. These effects are thought to be mediated by the activation of various neurotransmitter systems, including serotonin, dopamine, and glutamate.

Advantages and Limitations for Lab Experiments

N,N-diethyl-5-methoxy-5,5-diphenylpent-3-yn-1-amine has several advantages for use in laboratory experiments, including its high potency and rapid onset of action. It is also relatively easy to synthesize, making it readily available for research purposes. However, one of the main limitations of N,N-diethyl-5-methoxy-5,5-diphenylpent-3-yn-1-amine is its potential for abuse and misuse, which can pose ethical and safety concerns in laboratory settings.

Future Directions

There are several potential future directions for research on N,N-diethyl-5-methoxy-5,5-diphenylpent-3-yn-1-amine, including further investigation of its therapeutic potential in the treatment of depression and anxiety disorders. Additionally, researchers could explore its potential for use in the treatment of addiction and other mental health conditions. Further studies could also investigate the underlying mechanisms of action of N,N-diethyl-5-methoxy-5,5-diphenylpent-3-yn-1-amine, as well as its potential for use in combination with other drugs or therapies.

Synthesis Methods

The synthesis of N,N-diethyl-5-methoxy-5,5-diphenylpent-3-yn-1-amine involves several steps, starting with the reaction of 4-methoxyphenylacetylene with diethylamine in the presence of a palladium catalyst. This reaction produces N,N-diethyl-4-methoxyphenylprop-2-yn-1-amine, which is then reacted with phenylacetylene in the presence of a copper catalyst to produce the final product, N,N-diethyl-5-methoxy-5,5-diphenylpent-3-yn-1-amine.

Scientific Research Applications

N,N-diethyl-5-methoxy-5,5-diphenylpent-3-yn-1-amine has been the subject of several scientific studies, with researchers investigating its potential therapeutic applications in various fields. One of the most promising areas of research is in the treatment of depression and anxiety disorders. Studies have shown that N,N-diethyl-5-methoxy-5,5-diphenylpent-3-yn-1-amine has a rapid onset of action and can produce long-lasting antidepressant effects, making it a potential alternative to traditional antidepressant medications.